Cas no 101709-24-4 (1H-Imidazole-5-carboxylic acid,2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester)

• Product Name: 1H-Imidazole-5-carboxylic acid,2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester
• CAS No: 101709-24-4
• MF: C₉H₁₃BrN₂O₂S
• MW: 293.180720090866
• CID: 1134693
• Update Time: 2024-07-27

1H-Imidazole-5-carboxylic acid,2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylic acid,2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester
• 1H-Imidazole-5-carboxylic acid, 2-bromo-4-methyl-1-[(methylthio)methyl]-, ethyl ester

• Inchi： 1S/C9H13BrN2O2S/c1-4-14-8(13)7-6(2)11-9(10)12(7)5-15-3/h4-5H2,1-3H3
• InChI Key： MPKYQONKQYTTHF-UHFFFAOYSA-N
• SMILES： C1(Br)N(CSC)C(C(OCC)=O)=C(C)N=1

Computed Properties

• Exact Mass: 291.98819

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 385.7±52.0 °C(Predicted)
• PSA: 44.12
• pka: 1.06±0.60(Predicted)